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Compound of Interest

Compound Name:
Benzaldehyde, 2,6-dimethoxy-,

oxime

CAS No.: 174966-94-0

Cat. No.: B1333990

Get Quote

Executive Summary
The 2,6-dimethoxybenzaldehyde oxime (2,6-DMB-Ox) represents a high-value intermediate in

drug discovery. Unlike simple benzaldoximes, the 2,6-dimethoxy substitution pattern provides

significant steric shielding of the oxime carbon and electron-donating effects that stabilize

reactive intermediates, particularly nitrile oxides.

This guide details the protocol for transforming 2,6-DMB-Ox into biologically active isoxazole

libraries (via [3+2] cycloaddition) and fluorescent probes (via O-alkylation). These derivatives

are critical for Structure-Activity Relationship (SAR) profiling in anti-inflammatory and

antimicrobial assays.
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The 2,6-dimethoxy motif is not merely decorative. It exerts a steric blockade around the formyl

carbon.

Impact on Nucleophilic Attack: Standard nucleophilic additions to the aldehyde precursor are

slower, requiring activated nucleophiles or catalysis.

Impact on Stability: Once the oxime is formed, the ortho-methoxy groups prevent

dimerization of the corresponding nitrile oxide intermediate (a common side reaction in

unsubstituted phenyl nitrile oxides), allowing for controlled, high-yield cycloadditions.

Reactivity Profile
The oxime group (

) is amphoteric.

N-Nucleophilicity: Low, due to the adjacent oxygen.

O-Nucleophilicity: High (pKa

11). This is the primary vector for creating stable ether linkages (bio-probes).

C-Electrophilicity: Activated via chlorination (to hydroximoyl chlorides) for dipole formation.

Experimental Workflows (Graphviz Visualization)
The following diagram outlines the divergent synthesis pathways from the parent aldehyde to

bioactive derivatives.
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Caption: Divergent derivatization pathways. The central oxime scaffold enables access to both

heterocyclic libraries (Isoxazoles) and chemical probes (Oxime Ethers).

Detailed Experimental Protocols
Protocol A: High-Fidelity Synthesis of 2,6-
Dimethoxybenzaldehyde Oxime
Objective: To generate high-purity oxime precursor free of aldehyde contaminants.

Reagents:

2,6-Dimethoxybenzaldehyde (10 mmol, 1.66 g)

Hydroxylamine hydrochloride (12 mmol, 0.83 g)

Sodium Acetate (anhydrous, 15 mmol, 1.23 g)

Solvent: Ethanol/Water (3:1 v/v, 20 mL)

Procedure:

Dissolution: Dissolve the aldehyde in 15 mL ethanol in a 50 mL round-bottom flask. The

solution will be clear/pale yellow.

Activation: Dissolve

and Sodium Acetate in 5 mL water. Add this dropwise to the aldehyde solution over 5
minutes.

Why? Buffering with acetate prevents the pH from dropping too low, which could hydrolyze

the methoxy groups or slow the reaction.

Reflux: Heat to mild reflux (

) for 2 hours. Monitor via TLC (30% EtOAc/Hexane). The aldehyde spot (

) should disappear, replaced by the oxime (

).
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Workup: Evaporate ethanol under reduced pressure. The residue will precipitate upon

addition of ice-cold water (20 mL).

Purification: Filter the white solid. Recrystallize from Ethanol/Water (1:1).

Target Yield: >90%

Melting Point:

[1].

Protocol B: Generation of Isoxazole Libraries (SAR
Assay)
Objective: To synthesize a library of 3-(2,6-dimethoxyphenyl)-5-substituted-isoxazoles via [3+2]

cycloaddition.

Mechanism: This protocol uses the in situ generation of the nitrile oxide. The 2,6-dimethoxy

groups stabilize the nitrile oxide, preventing dimerization to furoxans.

Reagents:

2,6-Dimethoxybenzaldehyde oxime (1.0 equiv)

N-Chlorosuccinimide (NCS) (1.1 equiv)

Alkyne Dipolarophile (e.g., Phenylacetylene, Propargyl alcohol) (1.2 equiv)

Triethylamine (

) (1.2 equiv)

Solvent: DMF or

[1][2]

Step-by-Step:

Chlorination: Dissolve oxime (1 mmol) in DMF (5 mL). Add NCS (1.1 mmol) at
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. Stir for 1 hour to form the hydroximoyl chloride.

Checkpoint: The reaction may turn slightly yellow.

Cycloaddition: Add the Alkyne (1.2 mmol) to the mixture.

Base Addition: Add

dropwise over 30 minutes.

Critical: Slow addition is key.[3] The base eliminates HCl to form the nitrile oxide dipole. If

added too fast, the dipole concentration spikes, risking side reactions despite steric

protection.

Completion: Stir at Room Temperature (RT) for 12 hours.

Isolation: Pour into brine, extract with EtOAc. Purify via flash chromatography

(Hexane/EtOAc gradient).

Protocol C: Fluorescent Labeling via O-Alkylation
Objective: To attach a fluorophore (e.g., Dansyl or Coumarin derivative) for cellular localization

assays.

Procedure:

Deprotonation: Dissolve 2,6-DMB-Ox (0.5 mmol) in dry DMF (3 mL). Add Sodium Hydride

(60% dispersion, 0.6 mmol) at

.

Observation: Evolution of

gas. Stir until bubbling ceases (15 min).

Alkylation: Add the alkyl halide fluorophore (e.g., 4-bromomethyl-7-methoxycoumarin) (0.55

mmol).

Reaction: Warm to RT and stir for 4 hours.
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Quench: Carefully add 1 mL water.

Validation: The product is an oxime ether. It should be stable against hydrolysis in neutral

biological media.

Analytical Data & Validation
For biological assays, purity is paramount. The 2,6-dimethoxy pattern offers distinct NMR

signals useful for QC.

Table 1: Key Analytical Parameters

Parameter
2,6-
Dimethoxybenzaldehyde
Oxime

Isoxazole Derivative
(Example)

1H NMR (DMSO-d6) 3.80 (s, 6H, OMe), 8.25 (s, 1H,

CH=N), 11.2 (s, 1H, OH)

3.75 (s, 6H), 6.8 (s, 1H,

Isoxazole-H)

13C NMR 56.2 (OMe), 143.5 (C=N) 160.1 (Isoxazole C-O)

MS (ESI+)

Solubility DMSO, Ethanol, Methanol DMSO, PEG-400

Biological Assay Compatibility:

Stability: The derivatives are stable in PBS (pH 7.4) for >24 hours.

DMSO Tolerance: Soluble up to 50 mM in DMSO; dilute to <1% DMSO for cell assays.
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Problem Probable Cause Solution

Low Yield in Protocol B Dimerization of Nitrile Oxide

Reduce the rate of

addition; ensure excess

dipolarophile (alkyne).

Aldehyde Contamination Incomplete Oxime Formation

Extend reflux time in Protocol

A; add 10% excess

.

O-Alkylation fails Steric Hindrance

The 2,6-methoxy groups block

the oxygen slightly. Use a

stronger polar aprotic solvent

(HMPA/DMF) or increase

temperature to

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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